Cas no 1245648-27-4 (1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid)
1245648-27-4 structure
Product Name:1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid
CAS No:1245648-27-4
MF:C10H6F3N3O2
MW:257.168752193451
MDL:MFCD13190744
CID:1035149
PubChem ID:71301920
Update Time:2024-11-02
1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid
- 1-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-carboxylic acid
- 1-(3-(trifluoromethyl)phenyl)-1H-[1,2,4]TRIAZOLE-3-carboxylic acid
- AK130053
- KB-08519
- KB-213438
- 1-(3-TrifluoroMethyl-phenyl)-1H-[1,2,4]triazole-3-carboxylic acid
- DTXSID70744464
- A850515
- 1245648-27-4
- SCHEMBL21816146
- TXLXIOKBTUWPMW-UHFFFAOYSA-N
- AKOS016014043
- 1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylicacid
- 1-[3-(Trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxylic acid
- DB-225591
-
- MDL： MFCD13190744
- Inchi： 1S/C10H6F3N3O2/c11-10(12,13)6-2-1-3-7(4-6)16-5-14-8(15-16)9(17)18/h1-5H,(H,17,18)
- InChI Key： TXLXIOKBTUWPMW-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1)N1C=NC(C(=O)O)=N1)(F)F
Computed Properties
- Exact Mass: 257.04121093g/mol
- Monoisotopic Mass: 257.04121093g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 426.7±55.0 °C at 760 mmHg
- Flash Point: 211.8±31.5 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117872-1g |
1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid |
1245648-27-4 | 95% | 1g |
$621.72 | 2023-09-03 | |
| Chemenu | CM194293-1g |
1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid |
1245648-27-4 | 95% | 1g |
$697 | 2023-03-07 | |
| TRC | T791933-10mg |
1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic Acid |
1245648-27-4 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T791933-50mg |
1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic Acid |
1245648-27-4 | 50mg |
$ 230.00 | 2022-06-02 | ||
| TRC | T791933-100mg |
1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic Acid |
1245648-27-4 | 100mg |
$ 365.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | Y0979339-1g |
1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid |
1245648-27-4 | 95% | 1g |
$930 | 2023-09-01 | |
| eNovation Chemicals LLC | D553207-1g |
1-(3-(TrifluoroMethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid |
1245648-27-4 | 97% | 1g |
$1100 | 2024-05-24 | |
| Cooke Chemical | BD3343548-1g |
1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylicacid |
1245648-27-4 | 95+% | 1g |
RMB 3516.80 | 2025-02-20 | |
| eNovation Chemicals LLC | Y0979339-5g |
1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid |
1245648-27-4 | 95% | 5g |
$1700 | 2025-03-01 | |
| Ambeed | A601087-1g |
1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid |
1245648-27-4 | 95+% | 1g |
$634.0 | 2024-04-25 |
1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1245648-27-4 (1-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylic acid) Related Products
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